Cas no 1414773-56-0 (5,6-Dihydro-2-phenyl-8H-1,2,4-triazolo[3,4-c][1,4]oxazinium tetrafluoroborate, 95%)

• Product Name: 5,6-Dihydro-2-phenyl-8H-1,2,4-triazolo[3,4-c][1,4]oxazinium tetrafluoroborate, 95%
• CAS No: 1414773-56-0
• MF: C₁₁H₁₂BF₄N₃O
• MW: 289.03709602356
• CID: 4727252
• PubChem ID: 145864860
• Update Time: 2024-11-07

5,6-Dihydro-2-phenyl-8H-1,2,4-triazolo[3,4-c][1,4]oxazinium tetrafluoroborate, 95% Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate
• CID 145864860
• 5,6-Dihydro-2-phenyl-8H-1,2,4-triazolo[3,4-c][1,4]oxazinium tetrafluoroborate, 95%
• 2-Phenyl-5,6-dihydro-8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-2-ium tetrafluoroborate
• 5,6-Dihydro-2-phenyl-8H-1,2,4-triazolo[3,4-c][1,4]oxazinium tetrafluoroborat
• Hexamembered cyclic phenyl hydrazine triazole
• CS-16781
• 1414773-56-0
• MFCD32640810
• 2-phenyl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazin-4-ium;tetrafluoroborate
• D76356
• AKOS037651371

• Inchi： 1S/C11H12N3O.BF4/c1-2-4-10(5-3-1)14-9-13-6-7-15-8-11(13)12-14;2-1(3,4)5/h1-5,9H,6-8H2;/q+1;-1
• InChI Key： WSANXENJFUOLHY-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.O1CC2=NN(C3C=CC=CC=3)C=[N+]2CC1

Computed Properties

• Exact Mass: 289.1009548g/mol
• Monoisotopic Mass: 289.1009548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9

5,6-Dihydro-2-phenyl-8H-1,2,4-triazolo[3,4-c][1,4]oxazinium tetrafluoroborate, 95% Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C